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This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guidance and frequently asked questions regarding defect
passivation in tin iodide-based perovskite devices.

Frequently Asked Questions (FAQS)

Q1: What are the most common types of defects in tin iodide-based perovskite films?

Al: The most prevalent defects in tin iodide-based perovskites stem from the intrinsic instability
of tin(ll) iodide (Snlz). Key defects include:

 Tin(ll) Oxidation: The Sn2* cation is highly susceptible to oxidation to Sn**, especially in the
presence of oxygen. This creates deep-level defects, increases background carrier density
(p-doping), and acts as a major non-radiative recombination center, significantly reducing
device efficiency and stability.

e Tin (Sn) Vacancies (VSn): The formation of Sn vacancies is a common issue, leading to trap
states within the bandgap that hinder charge transport.
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« lodide (I) Vacancies (VI): Missing iodide ions create positively charged defects that can trap
electrons and contribute to non-radiative recombination.

e Grain Boundary Defects: Due to the rapid crystallization of tin-based perovskites, the
resulting films often have small grains and a high density of grain boundaries. These
boundaries are rich in undercoordinated Sn2* and I~ ions, which act as trap states.

Q2: My device has a very low open-circuit voltage (VOC) and fill factor (FF). What is the likely

cause?

A2: Alow VOC and FF are primary indicators of high non-radiative recombination within your
device. This is most commonly caused by a high density of trap states originating from defects
such as Sn** species, tin vacancies, and undercoordinated ions at grain boundaries and
interfaces.[1] These traps capture charge carriers (electrons and holes) before they can be
extracted, causing them to recombine and release energy as heat instead of generating
current, thus lowering the voltage and overall efficiency.

Q3: Why does the performance of my tin iodide perovskite solar cell degrade so quickly in air?

A3: The rapid degradation in ambient air is predominantly due to the oxidation of Sn2* to Sn*+.
[2] This process is accelerated by both oxygen and moisture. The formation of Sn** disrupts
the perovskite crystal lattice and introduces deep defect states. Furthermore, degradation
byproducts, such as tin(1V) iodide (Snl4), can react with moisture to form iodine (I2), which in
turn accelerates the decomposition of the perovskite film in a cyclic degradation process.[2]

Q4: What is the purpose of using additives like tin(Il) fluoride (SnF2)?

A4: Tin(ll) fluoride (SnF2) is a widely used additive that acts as both a reducing agent and a
defect passivator. Its primary roles are:

e Suppressing Oxidation: SnF2 helps to create a reducing environment, inhibiting the oxidation
of Sn2* to Sn** during precursor solution preparation and film formation.[3]

e Reducing Tin Vacancies: By providing an excess of Sn2+, it can reduce the formation energy
of tin vacancies, thereby lowering their concentration in the final film.[4][5]
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» Improving Film Morphology: The addition of SnF2> can modulate the crystallization process,
often leading to larger grain sizes and a more uniform perovskite film with fewer pinholes.[4]

Q5: What is "Lewis acid/base passivation” and how does it work for tin perovskites?

A5: Lewis acid/base passivation is a chemical strategy to neutralize charged defects on the
perovskite surface and at grain boundaries.

o Lewis Bases (electron-pair donors), such as molecules containing nitrogen or oxygen (e.g.,
guanidinium, thiourea, cyanamide), donate electrons to passivate positively charged defects
like undercoordinated Sn2* ions or iodide vacancies.

e Lewis Acids (electron-pair acceptors) can, in turn, passivate negatively charged defects like
undercoordinated I~ ions. This coordination chemistry effectively "heals" the defects,
reducing trap states and minimizing non-radiative recombination.

Troubleshooting Guides

Issue 1: Low Power Conversion Efficiency (PCE) in
Newly Fabricated Devices
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Potential Cause

Recommended Passivation Strategy &
Troubleshooting Steps

High Defect Density in Bulk Perovskite Film

1. Additive Engineering: Introduce an
antioxidant/reducing agent into the perovskite
precursor solution. SnFz is the most common
choice. Start with a concentration of 2-10 mol%
relative to Snlz. See Protocol 1 for a detailed
method. 2. Lewis Base Addition: Incorporate a
Lewis base additive (e.g., cyanamide,
guanidinium thiocyanate) into the precursor to
passivate Sn2* defects and improve

crystallization.

Poor Film Quality (Pinholes, Small Grains)

1. Optimize Crystallization: The rapid
crystallization of FASnIs is a major challenge.
Use an anti-solvent dripping step during spin-
coating (e.g., chlorobenzene) to induce more
uniform nucleation. 2. Modulate Crystal Growth:
Additives like SnFz or certain Lewis bases can
interact with the precursors to slow down crystal

growth, leading to larger, more ordered grains.

High Interfacial Recombination

1. Surface Passivation: After depositing the 3D
perovskite film, apply a surface treatment with a
large cation salt (e.g., Guanidinium lodide,
Phenethylammonium lodide) to passivate
surface defects. See Protocol 2 and Protocol 3.
2. Optimize Transport Layers: Ensure proper
energy level alignment between the perovskite
and the electron/hole transport layers (ETL/HTL)
to facilitate efficient charge extraction and

minimize interfacial charge accumulation.

Issue 2: Poor Device Stability and Rapid Degradation
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) Recommended Passivation Strategy &
Potential Cause ]
Troubleshooting Steps

1. Antioxidant Additives: Use additives like SnF2
or other reducing agents in the precursor
solution to scavenge Sn** impurities and create
a more robust film.[3] 2. 2D Passivation Layer:

Sne+ Oxidation by Air/Moisture ApF)Iy a posf—treatment using a b.ulky orqanic
cation salt like Phenethylammonium lodide
(PEAI). This forms a thin, hydrophobic 2D
perovskite layer on top of the 3D film, which acts
as a barrier against moisture and oxygen

ingress.[6][7][8] See Protocol 3.

1. Grain Boundary Passivation: Use additives
that can anchor at the grain boundaries (e.g.,
o guanidinium salts). This not only passivates
lon Migration o
defects but can also suppress the migration of
mobile ions like 1=, which contributes to

degradation and hysteresis.

1. High-Purity Precursors: Ensure the use of
high-purity Snlz. Aged or impure Snlz contains a
higher fraction of Snl4 (a Sn**+ species), which

N accelerates degradation.[3] 2. Encapsulation:

Decomposition Catalyzed by Byproducts ) o ) ]

While not a passivation technique itself, properly
encapsulating the finished device is critical to
prevent exposure to ambient conditions and

dramatically improve operational lifetime.

Quantitative Data on Passivation Techniques

The following tables summarize the impact of various passivation strategies on the
performance of formamidinium tin iodide (FASnIs)-based solar cells.

Table 1: Effect of Additive Engineering on FASnIs Solar Cell Performance
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Passivati Key
JSC . Referenc
on VOC (V) FF (%) PCE (%) Observati
. (mA/cm?) e
Additive on
High defect
density,
Control
0.45 15.1 54.2 3.68 poor [9]
(None)
performanc
e.
Reduced
-type
SnF2 (10 PP
0.64 17.5 66.5 7.47 character [10]
mol%) )
and ion
migration.
Inhibits
Sn2+
Tin(ll) oxidation
acetylaceto  0.61 20.3 58.7 7.27 and [9]
nate improves
crystallizati
on.
Increased
) grain size
Cesium
] and
lodide 0.48 25.1 50.3 6.1 [1]
reduced
(Csl) :
carrier
density.

Table 2: Effect of Surface Passivation on Perovskite Solar Cell Performance
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Passivati -
JSC Stability Referenc
on VOC (V) FF (%) PCE (%)
(mAlcm?) Note e
Method
Control
(Triple 0.89 - - 12.92 - [11]
Cation)
Improved
I stability
Guanidiniu
] over 600
m lodide 0.96 - - 16.03 ) [11]
hours in
(GUAI) )
ambient
conditions.
Control
(FASnIs- ~0.70 ~23.5 ~65 ~10.8 - [12]
based)
Maintained
>89%
PenAAc* ~0.75 ~24.0 ~70 ~12.6 initial PCE [12]
after 1200h
in N2.
Control
(Flexible - - - ~14 - [8]
Device)
Increased
VOC and
FF,
reflecting
PEAI - - - ~16-17 ) [8]
effective
surface
passivation

*PenAAc: Pentylammonium acetate
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Experimental Protocols
Protocol 1: Additive Engineering with Tin(ll) Fluoride
(SnF2)

This protocol describes the incorporation of SnFz into a FASnIs precursor solution.

e Environment: Perform all steps in an inert atmosphere (e.g., a nitrogen-filled glovebox) with
02 and Hz0 levels below 1 ppm.

e Precursor Preparation:
o Prepare a 1 M stock solution of FASnhIs.

o Dissolve formamidinium iodide (FAI, 172 mg) and high-purity tin(ll) iodide (Snlz, 373 mg)
in a co-solvent of dimethylformamide (DMF, 0.8 mL) and dimethyl sulfoxide (DMSO, 0.2
mL).

o Stir the solution at room temperature for at least 2 hours until all solids are fully dissolved.
» Additive Incorporation:

o To the prepared 1 mL of FASnIs precursor solution, add SnF2. A typical concentration is 10
mol% with respect to Snlz. This corresponds to approximately 15.7 mg of SnF-.

o Stir the final solution for another hour to ensure the SnF: is fully dissolved and integrated.
e Film Deposition (Spin-Coating):
o Pre-clean and plasma-treat your substrates (e.g., ITO/PEDOT:PSS).
o Dispense 40-60 pL of the SnF2-containing precursor solution onto the substrate.
o Use a two-step spin program:
» Step 1: 1000 rpm for 10 seconds (spread).

= Step 2: 5000 rpm for 30 seconds (main spin).
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o Anti-Solvent Treatment: 15 seconds into the main spin (Step 2), dispense 100-150 pL of
chlorobenzene onto the center of the spinning substrate to induce rapid, uniform

crystallization.

e Annealing:
o Immediately transfer the substrate to a hotplate preheated to 100°C inside the glovebox.
o Anneal the film for 10 minutes.

o Allow the film to cool to room temperature before proceeding with the deposition of
subsequent layers.

Protocol 2: Surface Passivation with Guanidinium lodide
(GUAI)

This protocol describes a post-deposition surface treatment of a perovskite film.

o Perovskite Film Fabrication: Fabricate your 3D perovskite film (e.g., FASnIs or a mixed-
cation composition) according to your standard, optimized procedure. Anneal the film and

allow it to cool.
o Passivation Solution Preparation:
o Prepare a solution of Guanidinium lodide (GUAI) in isopropanol (IPA).

o Atypical concentration range is 1-5 mg/mL. Dissolve the required amount of GUAI in IPA
and stir until clear.

» Surface Treatment:
o Dispense ~100 pL of the GUAI solution onto the cooled perovskite film.
o Spin-coat immediately at 4000 rpm for 20 seconds.

e Annealing:

o Transfer the substrate to a hotplate inside the glovebox.
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o Anneal at 100°C for 5-10 minutes to promote the interaction between the GUAI and the
perovskite surface and remove residual solvent.

o Allow to cool before depositing the next layer (e.g., ETL).

Protocol 3: 2D Passivation with Phenethylammonium
lodide (PEAI)

This protocol creates a 2D perovskite capping layer for enhanced stability and defect
passivation.

3D Perovskite Film Fabrication: Prepare and anneal your 3D perovskite film as described in
Protocol 2, Step 1.

PEAI Solution Preparation:
o Prepare a solution of Phenethylammonium lodide (PEAI) in isopropanol (IPA).

o Concentrations typically range from 5 to 10 mg/mL.

Surface Deposition:

o Dynamically deposit the PEAI solution by spin-coating it onto the still-hot (or cooled) 3D
perovskite film. A common method is to spin at 4000 rpm for 30 seconds.

Annealing:

o Anneal the film at 100°C for 10 minutes. This step facilitates the formation of a thin
(PEA)2(Sn)la 2D perovskite layer on the surface of the 3D film.

o Let the film cool down before proceeding to the next fabrication step.

Visualizations

© 2026 BenchChem. All rights reserved. 10/ 14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

(C A

ommon Defects in Tin Iodide Perovskites

Passivation Strategies Reduces Formation

Antioxidants / Reducing Agents

(e.9., SNF2) Inhibit$ Oxidation

Lewis Base Additives

(e.g., Guanidinium, Cyanamide) C . e

- -

2D Capping Layers Moisture/Oz Barrier
(e.g., PEAI)

\ j Passivates Surface

- J

Click to download full resolution via product page

Caption: Logical relationship between defects and passivation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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